Cas no 1600033-15-5 (2-(6-Methylpiperidin-2-yl)-1-(thiophen-2-yl)ethan-1-one)

• Product Name: 2-(6-Methylpiperidin-2-yl)-1-(thiophen-2-yl)ethan-1-one
• CAS No: 1600033-15-5
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 5747719
• PubChem ID: 116685191
• Update Time: 2025-07-22

2-(6-Methylpiperidin-2-yl)-1-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methylpiperidin-2-yl)-1-(thiophen-2-yl)ethan-1-one
• 1600033-15-5
• EN300-1125314

• Inchi： 1S/C12H17NOS/c1-9-4-2-5-10(13-9)8-11(14)12-6-3-7-15-12/h3,6-7,9-10,13H,2,4-5,8H2,1H3
• InChI Key： CBYZSKJMXKBGOO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC1CCCC(C)N1)=O

Computed Properties

• Exact Mass: 223.10308534g/mol
• Monoisotopic Mass: 223.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.3Ų

Additional information on 2-(6-Methylpiperidin-2-yl)-1-(thiophen-2-yl)ethan-1-one

Introduction to 2-(6-Methylpiperidin-2-yl)-1-(thiophen-2-yl)ethan-1-one (CAS No. 1600033-15-5)

2-(6-Methylpiperidin-2-yl)-1-(thiophen-2-yl)ethan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that combines a piperidine ring with a thiophene moiety. This molecular architecture has garnered considerable attention due to its potential applications in drug discovery and development. The compound, identified by the CAS number 1600033-15-5, represents a promising scaffold for the design of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory medications.

The structural composition of 2-(6-Methylpiperidin-2-yl)-1-(thiophen-2-yl)ethan-1-one includes a thiophene ring at the C1 position, which is linked to an ethanone group. This ethanone group further connects to a piperidine ring that is substituted with a methyl group at the 6-position. Such a configuration imparts distinct pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for further investigation.

In recent years, there has been growing interest in heterocyclic compounds that incorporate both piperidine and thiophene moieties due to their reported biological activities. Piperidine derivatives are well-known for their role in CNS drugs, where they often serve as key pharmacophores. For instance, several piperidine-based drugs have demonstrated efficacy in treating conditions such as depression, anxiety, and schizophrenia. The incorporation of a thiophene ring into these structures can enhance binding affinity to specific receptors, thereby improving therapeutic outcomes.

Thiophen-2-yl substituents, in particular, have been extensively studied for their ability to modulate biological pathways. Thiophene derivatives exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticonvulsant properties. When combined with the piperidine framework of 2-(6-Methylpiperidin-2-yl)-1-(thiophen-2-yl)ethan-1-one, this synergistic interaction may lead to enhanced drug efficacy and reduced side effects.

Recent studies have highlighted the potential of 2-(6-Methylpiperidin-2-yl)-1-(thiophen-2-yl)ethan-1-one as a lead compound for developing novel therapeutics. Researchers have focused on its interaction with various biological targets, including enzymes and receptors implicated in neurological disorders. For example, preliminary computational studies suggest that this compound may interact with serotonin receptors, which are crucial in regulating mood and cognition.

The methylpiperidine moiety in the compound's structure is particularly noteworthy, as it can influence both solubility and metabolic stability. This substitution pattern is often employed in drug design to optimize pharmacokinetic profiles. By incorporating a methyl group at the 6-position of the piperidine ring, the compound achieves a balance between lipophilicity and water solubility, which is essential for effective drug delivery.

One of the most compelling aspects of 2-(6-Methylpiperidin-2-yl)-1-(thiophen-2-yl)ethan-1-one is its potential as a building block for more complex molecules. Pharmaceutical companies often use such scaffolds to develop libraries of compounds for high-throughput screening (HTS). This approach allows researchers to identify novel drug candidates with optimized properties more efficiently than traditional methods.

The synthesis of 2-(6-Methylpiperidin-2-yl)-1-(thiophen-2-ylenthanone) involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for further research.

In conclusion, 1600033 15 5 has emerged as a valuable compound in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of piperidine and thiophene moieties offers a rich scaffold for designing innovative therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation drugs targeting neurological and inflammatory disorders.